Cas no 5556-89-8 (2-(2,4,5-trimethoxyphenyl)methylidenepropanedinitrile)

• Product Name: 2-(2,4,5-trimethoxyphenyl)methylidenepropanedinitrile
• CAS No: 5556-89-8
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 384396
• Update Time: 2025-10-29

2-(2,4,5-trimethoxyphenyl)methylidenepropanedinitrile Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[(2,4,5-trimethoxyphenyl)methylene]-
• (E)-3-(4-methoxyphenyl)-N-[2-(2-phenylethynyl)phenyl]prop-2-enamide
• (2E)-3-(4-Methoxyphenyl)-N-[2-(phenylethynyl)phenyl]acrylamide
• 2-propenamide, 3-(4-methoxyphenyl)-N-[2-(2-phenylethynyl)phenyl]-, (2E)-
• Propanedinitrile, 2-[(2,4,5-trimethoxyphenyl)methylene]-
• 2-(2,4,5-trimethoxyphenyl)methylidenepropanedinitrile

• Inchi： 1S/C13H12N2O3/c1-16-11-6-13(18-3)12(17-2)5-10(11)4-9(7-14)8-15/h4-6H,1-3H3
• InChI Key： FKXBJORZHOGQRN-UHFFFAOYSA-N
• SMILES： C(#N)/C(=C/C1=CC(OC)=C(OC)C=C1OC)/C#N

Computed Properties

• Exact Mass: 353.14167
• Monoisotopic Mass: 353.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.2
• Melting Point: 168 °C
• Boiling Point: 599.4°Cat760mmHg
• Flash Point: 316.3°C
• Refractive Index: 1.65
• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(2,4,5-trimethoxyphenyl)methylidenepropanedinitrile

Comprehensive Guide to 2-(2,4,5-Trimethoxyphenyl)Methylidenepropanedinitrile (CAS No. 5556-89-8): Properties, Applications, and Market Insights

2-(2,4,5-Trimethoxyphenyl)methylidenepropanedinitrile (CAS No. 5556-89-8) is a specialized organic compound with a unique molecular structure, combining a trimethoxyphenyl group with a propanedinitrile moiety. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, agrochemicals, and materials science. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel chemical building blocks in drug discovery and advanced material synthesis.

The chemical structure of 2-(2,4,5-trimethoxyphenyl)methylidenepropanedinitrile features three methoxy groups (-OCH₃) attached to a phenyl ring, which is connected to a propanedinitrile group through a methylidene bridge. This arrangement contributes to its distinct electronic and steric properties, making it valuable for various synthetic applications. The presence of electron-donating methoxy groups and electron-withdrawing nitrile groups creates an interesting electronic push-pull system that can influence reactivity in chemical transformations.

In pharmaceutical research, CAS 5556-89-8 has shown promise as a key intermediate in the synthesis of potential therapeutic agents. The compound's structural features make it particularly interesting for developing molecules with potential biological activity. Recent studies have explored its use in creating analogs of naturally occurring compounds with reported pharmacological properties. The trimethoxyphenyl moiety is known to appear in several bioactive molecules, which has spurred interest in this specific derivative.

The agrochemical industry has also taken notice of 2-(2,4,5-trimethoxyphenyl)propanedinitrile derivatives, particularly in the development of novel plant protection agents. Researchers are investigating how modifications to this core structure might lead to compounds with improved pesticidal or herbicidal activity while maintaining favorable environmental profiles. This aligns with current industry trends toward developing more selective and sustainable crop protection solutions.

From a materials science perspective, the conjugated system in 5556-89-8 offers interesting possibilities for organic electronic applications. The combination of aromatic and nitrile groups suggests potential utility in organic semiconductors, nonlinear optical materials, or as building blocks for more complex molecular architectures. These applications are particularly relevant given the growing interest in organic electronics and sustainable material solutions.

Synthetic accessibility is another important aspect of 2-(2,4,5-trimethoxyphenyl)methylidenepropanedinitrile. The compound can be prepared through condensation reactions between appropriately substituted benzaldehyde derivatives and malononitrile, typically under basic conditions. Optimization of these synthetic routes continues to be an active area of research, with efforts focused on improving yields, reducing byproducts, and developing more environmentally friendly protocols.

The physical properties of CAS 5556-89-8 include its appearance as a crystalline solid under standard conditions, with characteristic solubility profiles in common organic solvents. These properties are crucial for its handling and application in various chemical processes. Researchers have reported detailed spectroscopic data (including ¹H NMR, ¹³C NMR, and mass spectra) that aid in identification and purity assessment.

Recent market trends indicate growing interest in trimethoxyphenyl derivatives like 2-(2,4,5-trimethoxyphenyl)methylidenepropanedinitrile, particularly from specialty chemical suppliers and contract research organizations. The compound's versatility as a synthetic intermediate has led to increased commercial availability, though it remains a relatively specialized product compared to more common building blocks.

Safety considerations for handling 5556-89-8 follow standard laboratory practices for organic compounds. While not classified as highly hazardous, appropriate precautions should be taken when working with this material, including the use of personal protective equipment and proper ventilation. Material safety data sheets should always be consulted prior to handling.

Future research directions for 2-(2,4,5-trimethoxyphenyl)propanedinitrile analogs may explore their potential in emerging areas such as metal-organic frameworks (MOFs), covalent organic frameworks (COFs), or as ligands in catalytic systems. The compound's modular structure lends itself well to systematic structural variation, enabling structure-activity relationship studies across multiple application domains.

For researchers considering working with 2-(2,4,5-trimethoxyphenyl)methylidenepropanedinitrile, it's important to note that while the compound is commercially available, some suppliers may offer it under different naming conventions or catalog identifiers. Cross-referencing the CAS number 5556-89-8 is the most reliable way to ensure correct identification. Current pricing and availability can vary significantly depending on purity requirements and order quantities.

Analytical characterization of 5556-89-8 typically involves a combination of chromatographic and spectroscopic techniques. High-performance liquid chromatography (HPLC) is commonly used for purity assessment, while nuclear magnetic resonance (NMR) spectroscopy provides structural confirmation. These analytical methods are essential for quality control in both research and potential commercial applications.

The environmental fate and biodegradation of 2-(2,4,5-trimethoxyphenyl)methylidenepropanedinitrile represent another area of ongoing investigation. Understanding how this compound behaves in various environmental compartments is crucial for assessing its potential ecological impact, particularly if it finds use in agricultural or material applications. Current data suggest moderate persistence under typical environmental conditions.

In conclusion, 2-(2,4,5-trimethoxyphenyl)methylidenepropanedinitrile (CAS No. 5556-89-8) represents an interesting and versatile chemical building block with potential applications across multiple scientific and industrial domains. Its unique structural features, combined with the growing interest in functionalized aromatic compounds, position it as a valuable intermediate for researchers exploring new chemical space. As synthetic methodologies advance and application areas expand, this compound will likely continue to attract attention from both academic and industrial researchers.